Cas no 862507-08-2 (3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)-
• CAS No: 862507-08-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1847210
• PubChem ID: 63852556
• Update Time: 2025-04-21

3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)-
• SCHEMBL3931389
• 5-(Cyclohexyloxy)-3-pyridinecarboxylic acid
• 862507-08-2
• DB-381667
• AKOS013165885

• Inchi： 1S/C12H15NO3/c14-12(15)9-6-11(8-13-7-9)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,14,15)
• InChI Key： JYPJSCQPCCPJCL-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C(=O)O)C=1)C1CCCCC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų